Cas no 2228548-25-0 (methyl 3-amino-2-(2-methoxy-6-methylpyridin-4-yl)propanoate)

• Product Name: methyl 3-amino-2-(2-methoxy-6-methylpyridin-4-yl)propanoate
• CAS No: 2228548-25-0
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6080270
• PubChem ID: 165970577
• Update Time: 2025-07-25

methyl 3-amino-2-(2-methoxy-6-methylpyridin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(2-methoxy-6-methylpyridin-4-yl)propanoate
• EN300-1760437
• 2228548-25-0

• Inchi： 1S/C11H16N2O3/c1-7-4-8(5-10(13-7)15-2)9(6-12)11(14)16-3/h4-5,9H,6,12H2,1-3H3
• InChI Key： HYKHPATZXLZMCL-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)C1C=C(N=C(C)C=1)OC)=O

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.4Ų

Additional information on methyl 3-amino-2-(2-methoxy-6-methylpyridin-4-yl)propanoate

Comprehensive Overview of Methyl 3-amino-2-(2-methoxy-6-methylpyridin-4-yl)propanoate (CAS No. 2228548-25-0)

Methyl 3-amino-2-(2-methoxy-6-methylpyridin-4-yl)propanoate, identified by its CAS number 2228548-25-0, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This ester derivative features a unique pyridine backbone, making it a valuable intermediate in synthetic chemistry. Its molecular structure combines a methoxy group and a methyl substituent on the pyridine ring, which enhances its reactivity and potential applications in drug discovery.

Recent studies highlight the compound's role in developing small-molecule inhibitors and biologically active probes. Researchers are particularly interested in its amino ester functionality, which can be modified to create targeted therapeutics for neurological and metabolic disorders. The 2-methoxy-6-methylpyridin-4-yl moiety contributes to its stability and bioavailability, key factors in modern drug design.

In agrochemical applications, methyl 3-amino-2-(2-methoxy-6-methylpyridin-4-yl)propanoate shows promise as a precursor for crop protection agents. Its structural features align with the industry's demand for low-toxicity, high-efficiency compounds. The methoxy group may influence binding affinity to plant-specific enzymes, a hot topic in sustainable agriculture research.

Synthetic accessibility is another advantage of this compound. Laboratories frequently employ Pd-catalyzed cross-coupling or microwave-assisted synthesis to produce it efficiently. These methods address the growing need for cost-effective and scalable chemical production, frequently searched topics in academic and industrial chemistry forums.

Analytical characterization of CAS 2228548-25-0 typically involves HPLC purity testing and mass spectrometry. The compound's chromatographic behavior and fragmentation patterns are well-documented, supporting quality control in research settings. These analytical protocols are crucial for reproducibility, a major concern in published studies.

Environmental considerations surrounding methyl 3-amino-2-(2-methoxy-6-methylpyridin-4-yl)propanoate are being actively investigated. Preliminary biodegradation studies suggest moderate persistence, prompting development of greener synthetic routes. This aligns with the pharmaceutical industry's focus on green chemistry principles, a trending search term among environmental chemists.

The compound's structure-activity relationship (SAR) is under exploration for various biological targets. Computational chemists utilize molecular docking simulations to predict interactions with proteins, combining cheminformatics and machine learning approaches. These techniques address frequent queries about computer-aided drug design methodologies.

Regulatory status of 2228548-25-0 remains favorable for research use, with no current restrictions in major markets. However, researchers should monitor updates to REACH and FDA guidelines, common search topics for compliance officers. Proper material safety data documentation is recommended for all laboratory handling.

Future research directions may explore the compound's potential in prodrug development or as a fluorescent labeling reagent. The amino ester group offers conjugation possibilities for bioconjugation chemistry, an area experiencing rapid growth in diagnostic applications. These applications respond to frequent searches about molecular imaging technologies.

Commercial availability of methyl 3-amino-2-(2-methoxy-6-methylpyridin-4-yl)propanoate has increased, with several fine chemical suppliers offering gram-to-kilogram quantities. Pricing trends reflect typical research-grade chemical markets, though bulk purchase discounts are emerging as demand grows.